Cas no 1803748-30-2 (Methyl 3-cyano-4,5-diiodobenzoate)

• Product Name: Methyl 3-cyano-4,5-diiodobenzoate
• CAS No: 1803748-30-2
• MF: C₉H₅I₂NO₂
• MW: 412.950446844101
• CID: 4795525
• Update Time: 2023-08-17

Methyl 3-cyano-4,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4,5-diiodobenzoate

• Inchi： 1S/C9H5I2NO2/c1-14-9(13)5-2-6(4-12)8(11)7(10)3-5/h2-3H,1H3
• InChI Key： UBNQVEFIAONGJW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=C(C(=O)OC)C=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1